Cas no 899695-16-0 (2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid)

• Product Name: 2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid
• CAS No: 899695-16-0
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 6262028
• PubChem ID: 39079251
• Update Time: 2025-05-20

2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 899695-16-0
• EN300-651423
• 2-amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid
• 2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid

• Inchi： 1S/C14H15NO2S/c1-7-4-5-10(8(2)6-7)11-9(3)18-13(15)12(11)14(16)17/h4-6H,15H2,1-3H3,(H,16,17)
• InChI Key： ZFCNOLDUSBPFJH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(=C1C)C1C=CC(C)=CC=1C)N

Computed Properties

• Exact Mass: 261.08234989g/mol
• Monoisotopic Mass: 261.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid

2-Amino-4-(2,4-Dimethylphenyl)-5-Methylthiophene-3-Carboxylic Acid: A Comprehensive Overview

2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid, also known by its CAS number 899695-16-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The molecule consists of a thiophene ring substituted with an amino group at position 2, a dimethylphenyl group at position 4, and a methyl group at position 5, along with a carboxylic acid group at position 3. These substituents contribute to the compound's versatility and reactivity.

The synthesis of 2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of thiophene derivatives, making this compound more accessible for research and industrial applications. The use of transition metal catalysts has been particularly promising in enhancing the yield and purity of the product.

One of the most notable applications of this compound is in the field of optoelectronics. The thiophene moiety is known for its conjugated π-system, which imparts excellent electronic properties suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Studies have shown that incorporating 2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid into polymer blends can significantly improve the charge transport properties and overall efficiency of these devices. Recent research has focused on optimizing the molecular structure to further enhance these properties.

In addition to its electronic applications, this compound has also been explored for its potential in drug delivery systems. The carboxylic acid group provides an anchor point for attaching various functional groups or drugs, making it a versatile platform for designing targeted delivery systems. Researchers have investigated the use of this compound as a carrier for anti-cancer drugs, leveraging its biocompatibility and ability to encapsulate hydrophobic molecules.

The chemical stability and reactivity of 899695-16-0 have also been subjects of recent studies. Under certain conditions, the compound exhibits redox activity, which can be exploited in energy storage applications such as supercapacitors and batteries. Its ability to undergo reversible redox reactions makes it a candidate for next-generation energy storage technologies.

In terms of toxicity and environmental impact, preliminary studies suggest that 2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid is relatively non-toxic under normal handling conditions. However, further research is required to fully understand its long-term effects on human health and ecosystems.

The development of novel synthetic routes and characterization techniques has significantly advanced our understanding of this compound's properties. For instance, computational chemistry methods such as density functional theory (DFT) have provided insights into its electronic structure and reactivity at the molecular level. These computational studies complement experimental work by predicting potential reaction pathways and optimizing synthesis conditions.

In conclusion, 2-Amino-4-(2,4-dimethylphenyl)-5-methylthiophene-3-carboxylic acid, with its unique structure and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its potential in optoelectronics, drug delivery systems, and energy storage highlights its importance as a key molecule in modern materials science.